Cas no 2681-76-7 ((2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid)

• Product Name: (2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid
• CAS No: 2681-76-7
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 1428499
• PubChem ID: 42614364
• Update Time: 2025-04-20

(2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid
• L-Histidine, 1-(carboxymethyl)-
• SureCN365026
• 1-(carboxymethyl)histidine
• C90130
• 1-carboxymethyl-histidine
• 1-carboxymethyl-L-histidine
• CTK0I5926
• 1-Carboxymethyl-4-histidin
• 1-(CARBOXYMETHYL)-L-HISTIDINE
• 1-carboxymethyl histidine
• 2681-76-7
• SCHEMBL365026
• DTXSID70655102

• Inchi： 1S/C8H11N3O4/c9-6(8(14)15)1-5-2-11(4-10-5)3-7(12)13/h2,4,6H,1,3,9H2,(H,12,13)(H,14,15)/t6-/m0/s1
• InChI Key： YGHNMJPZLRGDPH-LURJTMIESA-N
• SMILES： OC([C@H](CC1=CN(C=N1)CC(=O)O)N)=O

Computed Properties

• Exact Mass: 213.07503
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives